Cas no 5748-27-6 (3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide)
5748-27-6 structure
Product Name:3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide
CAS No:5748-27-6
MF:C13H9NO4
MW:243.214863538742
CID:345114
PubChem ID:71444094
Update Time:2025-04-19
3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide
- 7-methoxy-10-oxidophenoxazin-10-ium-3-one
- 7-Methoxy-3-oxo-3H-phenoxazine10-oxide
- 7-Methoxy-10-oxo-3H-10lambda~5~-phenoxazin-3-one
- DTXSID90852893
- 5748-27-6
- 7-Methoxy-3-oxo-3H-phenoxazine 10-oxide
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- Inchi: 1S/C13H9NO4/c1-17-9-3-5-11-13(7-9)18-12-6-8(15)2-4-10(12)14(11)16/h2-7H,1H3
- InChI Key: QXVRTKFMUHMKDO-UHFFFAOYSA-N
- SMILES: O1C2=CC(C=CC2=[N+](C2C=CC(=CC1=2)OC)[O-])=O
Computed Properties
- Exact Mass: 243.05317
- Monoisotopic Mass: 243.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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